Cas no 1250977-48-0 (4-chloro-3-isocyanatopyridine)

• Product Name: 4-chloro-3-isocyanatopyridine
• CAS No: 1250977-48-0
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 5744405
• PubChem ID: 119054705
• Update Time: 2025-06-12

4-chloro-3-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-chloro-3-isocyanato-
• EN300-1592443
• Pyridine, 4-chloro-3-isocyanato-
• SCHEMBL21408808
• 1250977-48-0
• 4-chloro-3-isocyanatopyridine
• 4-Chloro-3-isocyanato-pyridine

• Inchi： 1S/C6H3ClN2O/c7-5-1-2-8-3-6(5)9-4-10/h1-3H
• InChI Key： GTGSCCFGFIPCOA-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1N=C=O

Computed Properties

• Exact Mass: 153.9933904g/mol
• Monoisotopic Mass: 153.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 206.5±20.0 °C(Predicted)
• pka: 2.18±0.10(Predicted)

Additional information on 4-chloro-3-isocyanatopyridine

Recent Advances in the Application of 4-Chloro-3-isocyanatopyridine (CAS: 1250977-48-0) in Chemical Biology and Pharmaceutical Research

4-Chloro-3-isocyanatopyridine (CAS: 1250977-48-0) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and targeted therapeutics. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its role in drug discovery and chemical biology.

One of the key areas of interest is the use of 4-chloro-3-isocyanatopyridine as a precursor in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming pyridine-based scaffolds that exhibit potent inhibitory activity against various kinases. The study reported a novel series of compounds derived from 4-chloro-3-isocyanatopyridine, showing significant promise in targeting cancer-related kinases with improved selectivity profiles.

In addition to its applications in kinase inhibitor development, recent research has explored the compound's utility in covalent drug design. A 2024 publication in ACS Chemical Biology detailed the use of 4-chloro-3-isocyanatopyridine as a reactive handle for the targeted modification of cysteine residues in proteins. This approach has enabled the development of selective covalent inhibitors with potential applications in precision medicine, particularly for diseases driven by specific protein mutations.

The compound's chemical properties have also been investigated in the context of prodrug development. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated how 4-chloro-3-isocyanatopyridine can serve as a masking group for amine-containing drugs, improving their pharmacokinetic properties while maintaining therapeutic efficacy. This application could address challenges related to drug solubility and bioavailability in clinical settings.

From a synthetic chemistry perspective, advances in the scalable production of 4-chloro-3-isocyanatopyridine have been reported in Organic Process Research & Development (2023). The study presented an optimized synthetic route that improves yield and purity while reducing environmental impact through greener chemistry approaches. These developments are particularly significant for pharmaceutical companies looking to incorporate this building block into large-scale drug production pipelines.

Looking forward, the unique reactivity profile of 4-chloro-3-isocyanatopyridine continues to inspire innovative applications in chemical biology. Current research directions include its use in the development of targeted protein degraders (PROTACs) and as a tool compound for studying protein-protein interactions. As the pharmaceutical industry increasingly focuses on precision medicine and targeted therapies, this compound is likely to play an important role in future drug discovery efforts.